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  4. 5-Benzoyl-9-(4-butoxyphenyl)-6-phenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
5-Benzoyl-9-(4-butoxyphenyl)-6-phenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one 5-Benzoyl-9-(4-butoxyphenyl)-6-phenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Brand Name: Vulcanchem
CAS No.: 354538-66-2
VCID: VC0444372
InChI: InChI=1S/C36H34N2O3/c1-2-3-22-41-29-20-18-25(19-21-29)28-23-31-34(33(39)24-28)35(26-12-6-4-7-13-26)38(32-17-11-10-16-30(32)37-31)36(40)27-14-8-5-9-15-27/h4-21,28,35,37H,2-3,22-24H2,1H3
SMILES: CCCCOC1=CC=C(C=C1)C2CC3=C(C(N(C4=CC=CC=C4N3)C(=O)C5=CC=CC=C5)C6=CC=CC=C6)C(=O)C2
Molecular Formula: C36H34N2O3
Molecular Weight: 542.7g/mol

5-Benzoyl-9-(4-butoxyphenyl)-6-phenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one

CAS No.: 354538-66-2

Main Products

VCID: VC0444372

Molecular Formula: C36H34N2O3

Molecular Weight: 542.7g/mol

5-Benzoyl-9-(4-butoxyphenyl)-6-phenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one - 354538-66-2

CAS No. 354538-66-2
Product Name 5-Benzoyl-9-(4-butoxyphenyl)-6-phenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Molecular Formula C36H34N2O3
Molecular Weight 542.7g/mol
IUPAC Name 5-benzoyl-9-(4-butoxyphenyl)-6-phenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C36H34N2O3/c1-2-3-22-41-29-20-18-25(19-21-29)28-23-31-34(33(39)24-28)35(26-12-6-4-7-13-26)38(32-17-11-10-16-30(32)37-31)36(40)27-14-8-5-9-15-27/h4-21,28,35,37H,2-3,22-24H2,1H3
Standard InChIKey TVAGVIVWGNMFHJ-UHFFFAOYSA-N
SMILES CCCCOC1=CC=C(C=C1)C2CC3=C(C(N(C4=CC=CC=C4N3)C(=O)C5=CC=CC=C5)C6=CC=CC=C6)C(=O)C2
Canonical SMILES CCCCOC1=CC=C(C=C1)C2CC3=C(C(N(C4=CC=CC=C4N3)C(=O)C5=CC=CC=C5)C6=CC=CC=C6)C(=O)C2
PubChem Compound 3831993
Last Modified Nov 11 2021
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